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Compound of Interest

Compound Name: BATU

Cat. No.: B605917

The term "BATU" does not refer to a single, universally recognized molecule, signaling
pathway, or specific discovery within the scientific and biomedical communities. Instead, the
name appears in various distinct contexts, ranging from corporate entities and personal names
to geographical locations and biological classifications. This guide consolidates the available
information, clarifying the diverse applications of the term "BATU" in research and
development.

Batu Biologics: A Focus on Cancer Immunotherapy

"Batu" is prominently associated with Batu Biologics, a biopharmaceutical company dedicated
to developing immunotherapeutic treatments for cancer. The company's primary focus is on
therapies that modulate the immune system to target and destroy cancer cells.

Key Therapeutic Developments:

e ValloVax™: This is Batu Biologics' flagship product, an anti-angiogenic cancer vaccine.[1] It
is designed to stimulate the patient's immune system to attack the blood vessels that supply
nutrients to tumors, thereby inhibiting tumor growth.[2] The vaccine is based on allogeneic
endothelial cells derived from the placenta, which are antigenically similar to the proliferating
endothelium of tumors.[3][4] Pre-clinical studies in mice have suggested both safety and
efficacy in several tumor models.[3][4] The company has pursued an Investigational New
Drug (IND) application with the FDA for ValloVax™.[1][2]
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e Immstem™: Another product in Batu Biologics' pipeline, focusing on cell therapies for
immune modulation.[1][2]

The company was founded in 2013 and has been involved in preclinical drug development with
a strategy centered on creating or breaking immune tolerance.[2]

Dr. Batu Erman: Research in Molecular Biology and
Immunology

Dr. Batu Erman is a distinguished molecular biologist whose research has significantly
contributed to the understanding of cancer and immunology. His work primarily investigates the
signal transduction pathways in T lymphocytes, which are critical cells of the immune system.

Areas of Research:

o T Lymphocyte Signal Transduction: Dr. Erman's research focuses on the receptors that
control the development, survival, and function of "killer T-cells."[5] Dysregulation of these
signals can lead to immune system diseases.

e Cancer and AIDS Research: His work aims to understand the molecular mechanisms
underlying these diseases, with the goal of developing new drugs.[5]

e ZBTB Transcription Factors: Dr. Erman's research group has explored the structure and
function of the ZBTB (Zinc Finger and BTB domain-containing) family of proteins, which are
involved in transcriptional repression and have roles in lymphocyte development and the
DNA damage response.[6]

Dr. Erman is a recipient of the Marie Curie Excellence Award from the European Commission
for his contributions to the fields of cancer and AIDS research.[5]

"Batu" in Other Scientific Contexts
The term "Batu" also appears in other, unrelated areas of scientific inquiry:
e "Pisang Batu": This is a variety of the wild banana species Musa balbisiana. Genetic studies

of cultivated bananas have referenced "Pisang Batu" in phylogenetic analyses to understand
the domestication and genetic origins of modern banana cultivars.[7]
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« Punan Batu: This refers to an indigenous nomadic hunter-gatherer group in Borneo. Genetic
and anthropological studies have been conducted on the Punan Batu to understand their
demographic history, genetic ancestry, and relationship to neighboring agricultural
populations.[8]

o Batu Islands: These islands in Indonesia have been mentioned in biogeographical studies of
civets, specifically in research examining the genetic divergence of the banded civet.[9]

e Dr. Ezgi Deniz Batu: A researcher who has co-authored studies on the NF-kB signaling
pathway in the context of autoinflammatory diseases.[10][11]

Due to the absence of a singular "BATU" molecule or pathway, it is not possible to provide the
requested detailed experimental protocols, quantitative data tables, or signaling pathway
diagrams for a core "BATU" entity. The information presented here clarifies the various
contexts in which "BATU" is found within the scientific literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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